Cas no 1805117-60-5 (2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1805117-60-5
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4838987
• Update Time: 2025-10-30

2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H5F3N2O6/c1-18-6-5(13(16)17)4(7(14)15)3(2-12-6)19-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： TXTVSSXOOOSCOV-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=C1C(=O)O)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 1.7
• Topological Polar Surface Area: 115

Additional information on 2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid

Comprehensive Overview of 2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1805117-60-5)

2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1805117-60-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of nitro-substituted pyridines, which are widely studied for their unique chemical properties and potential biological activities. The presence of methoxy, nitro, and trifluoromethoxy groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, which are critical in drug discovery. Researchers are particularly interested in 2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid for its potential role in developing novel therapeutics targeting inflammatory diseases and microbial infections. Its carboxylic acid functionality also allows for further derivatization, making it a valuable building block in medicinal chemistry.

The synthesis of CAS No. 1805117-60-5 involves multi-step organic reactions, including nitration and etherification, to introduce the nitro and trifluoromethoxy groups, respectively. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. This compound is typically supplied as a high-purity powder, ensuring consistency for research and industrial applications.

From an environmental perspective, the trifluoromethoxy group in 2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid has drawn attention due to the growing focus on sustainable chemistry. Fluorinated compounds are often scrutinized for their persistence in the environment, but advancements in green synthesis methods aim to mitigate these concerns. Researchers are exploring catalytic processes and biodegradable alternatives to reduce the ecological footprint of such compounds.

In the agrochemical sector, nitro-substituted pyridines like CAS No. 1805117-60-5 are investigated for their herbicidal and pesticidal properties. The methoxy and trifluoromethoxy substituents enhance the compound's ability to interact with biological targets, offering potential solutions for crop protection. This aligns with the global push toward precision agriculture and reduced chemical usage in farming.

For researchers sourcing 2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid, it is essential to verify suppliers' credentials and ensure compliance with Good Laboratory Practices (GLP). The compound's stability under various storage conditions (e.g., temperature, humidity) should also be considered to maintain its efficacy in long-term studies. Additionally, its solubility in common organic solvents like DMSO and methanol facilitates its use in experimental setups.

As the scientific community continues to explore fluorinated heterocycles, CAS No. 1805117-60-5 remains a compound of interest for its structural uniqueness and functional versatility. Future studies may uncover new applications in material science, such as designing organic electronic materials or catalysts. Collaborative efforts between academia and industry will likely drive innovation in this space, addressing both technical challenges and market needs.

In summary, 2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid exemplifies the intersection of organic chemistry and applied sciences. Its role in advancing pharmaceutical research, agrochemical development, and sustainable chemistry underscores its importance in modern scientific endeavors. By staying abreast of emerging trends and technological advancements, researchers can fully harness the potential of this compound.